Isorhamnetin 3-O-neohesperidine

• CAS No.: 55033-90-4
• Product Name: Isorhamnetin 3-O-neohesperidine
• Molecular Formula: C28H32O16
• Molecular Weight: 624.5 g/mol
• IUPAC Name: 3-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)chromen-4-one
• Standard InChI: InChI=1S/C28H32O16/c1-9-18(33)21(36)23(38)27(40-9)44-26-22(37)19(34)16(8-29)42-28(26)43-25-20(35)17-13(32)6-11(30)7-15(17)41-24(25)10-3-4-12(31)14(5-10)39-2/h3-7,9,16,18-19,21-23,26-34,36-38H,8H2,1-2H3/t9-,16+,18-,19+,21+,22-,23+,26+,27-,28-/m0/s1
• Standard InChIKey: QHLKSZBFIJJREC-SPSUIZEHSA-N
• Isomeric SMILES: C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@@H]2[C@H]([C@@H]([C@H](O[C@H]2OC3=C(OC4=CC(=CC(=C4C3=O)O)O)C5=CC(=C(C=C5)O)OC)CO)O)O)O)O)O
• SMILES: CC1C(C(C(C(O1)OC2C(C(C(OC2OC3=C(OC4=CC(=CC(=C4C3=O)O)O)C5=CC(=C(C=C5)O)OC)CO)O)O)O)O)O
• Canonical SMILES: CC1C(C(C(C(O1)OC2C(C(C(OC2OC3=C(OC4=CC(=CC(=C4C3=O)O)O)C5=CC(=C(C=C5)O)OC)CO)O)O)O)O)O
• Appearance: Yellow powder
• Melting Point: 194-197°C
• Physical Description: Solid
• Description: Calendoflavoside belongs to the class of organic compounds known as flavonoid-3-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C3-position. Calendoflavoside exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, calendoflavoside is primarily located in the cytoplasm. Outside of the human body, calendoflavoside can be found in cereals and cereal products, corn, and fats and oils. This makes calendoflavoside a potential biomarker for the consumption of these food products.
• Synonyms: Isorhamnetin 3-O-Neohesperidoside; Isorhamnetin 3-O-Neohesperoside; 3-[[2-O-(6-Deoxy-α-L-mannopyranosyl)-β-D-glucopyranosyl]oxy]-5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-4H-1-benzopyran-4-one; Calendoflavoside
• PubChem Compound: 13915237
• Last Modified: Nov 11 2021